[6-(2,2,2-Trifluoroethoxy)pyridazin-3-yl]methanol

• IUPAC Name: [6-(2,2,2-trifluoroethoxy)pyridazin-3-yl]methanol
• InChI: InChI=1S/C7H7F3N2O2/c8-7(9,10)4-14-6-2-1-5(3-13)11-12-6/h1-2,13H,3-4H2
• InChI Key: POIGGUVQCJRAJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN=C1CO)OCC(F)(F)F
• Molecular Formula: C7H7F3N2O2
• Molecular Weight: 208.14 g/mol
• CAS RN: 1247556-04-2

Description

“[6-(2,2,2-Trifluoroethoxy)pyridazin-3-yl]methanol” is a chemical compound with the molecular formula C7H7F3N2O2 and a molecular weight of 208.14. It is also known by its IUPAC name [6-(2,2,2-trifluoroethoxy)-3-pyridazinyl]methanol. The compound is typically stored at 4°C and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H7F3N2O2/c8-7(9,10)4-14-6-2-1-5(3-13)11-12-6/h1-2,13H,3-4H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

“[6-(2,2,2-Trifluoroethoxy)pyridazin-3-yl]methanol” is a solid at room temperature. It has a molecular weight of 208.14. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Novel Ring-Cleavage Reaction

The study by Gómez et al. (1985) discusses a novel ring-cleavage reaction of the pyridazine ring during the interaction of 6H-pyrrolo[3,4-d]pyridazines with dimethyl acetylenedicarboxylate in methanol. This reaction pathway suggests potential applications in synthetic organic chemistry, particularly in the synthesis of complex organic molecules with unique structures (Gómez et al., 1985).

Electrooxidation of Methanol

The electrooxidation of methanol on PtM_yO_x electrodes, including those composed of elements such as Sn, Mo, Os, or W, was investigated by Oliveira et al. (2005). This research provides insights into the development of more efficient catalysts for fuel cell applications (Oliveira et al., 2005).

Hydrogen Production from Methanol

Campo et al. (2013) explored the combined production and purification of hydrogen from methanol using a steam iron process in a fixed-bed reactor. This method represents a promising approach for sustainable hydrogen energy production (Campo et al., 2013).

Reduction of CO2 to Methanol

Cole et al. (2010) reported on the use of pyridinium and its derivatives as effective homogeneous electrocatalysts for the reduction of CO2 to methanol. This study is significant for carbon capture and utilization strategies, offering a pathway to convert CO2 into valuable chemicals (Cole et al., 2010).

Hydrophobic Parameters for Pyridazinone Herbicides

Braumann and Grimme (1981) determined hydrophobic parameters for pyridazinone herbicides using liquid-liquid partition and reversed-phase high-performance liquid chromatography. This research could aid in the design of new herbicides with improved efficacy and environmental compatibility (Braumann & Grimme, 1981).

Safety and Hazards

This compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more.